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Compound of Interest

Compound Name: (Rac)-BA-1049-d5

Cat. No.: B12382140 Get Quote

Disclaimer: This document provides essential safety and logistical information based on

general laboratory best practices. As of this writing, a specific Safety Data Sheet (SDS) for

(Rac)-BA-1049-d5 is not publicly available. This compound is intended for research use only.

[1][2] Therefore, it should be handled as a substance with unknown hazards. All procedures

must be conducted in accordance with your institution's Environmental Health and Safety

(EHS) guidelines and under the supervision of qualified personnel.

Proper disposal of laboratory chemicals is crucial to ensure the safety of personnel and to

prevent environmental contamination.[3] The disposal of a novel or uncharacterized research

chemical like (Rac)-BA-1049-d5, for which no specific hazard data is available, requires a

conservative approach. Federal, state, and local regulations prohibit the transportation,

storage, or disposal of wastes with unknown identities.[4]

Chemical Identification
Below is a summary of the available information for (Rac)-BA-1049-d5.
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Property Value Source

Chemical Name (Rac)-BA-1049-d5 [1][5]

Synonyms
Deuterated labeled (Rac)-BA-

1049
[1][5]

Molecular Formula C₁₆H₁₈D₅Cl₂N₃O₂S [1]

Molecular Weight 397.37 g/mol [1]

Primary Use

Research tracer or internal

standard for quantitative

analysis (NMR, GC-MS, LC-

MS).

[1][2]

Parent Compound (Rac)-BA-1049 [1]

Immediate Operational and Disposal Plan
The following procedural guidance is based on standard protocols for handling chemicals of

unknown toxicity.

Step 1: Personal Protective Equipment (PPE) and
Handling
Before handling (Rac)-BA-1049-d5, ensure you are wearing appropriate PPE.

Standard PPE:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Handling:

Handle the compound in a well-ventilated area, preferably within a chemical fume hood to

avoid inhalation of any dust or aerosols.
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Avoid contact with skin and eyes.

Prevent the generation of dust.

Step 2: Waste Characterization and Segregation
(Decision Workflow)
Since the specific hazards are unknown, (Rac)-BA-1049-d5 must be treated as hazardous

waste. Do not dispose of it down the drain or in regular trash.[6][7]

Caption: Workflow for the safe disposal of a research chemical without a specific SDS.

Step 3: Step-by-Step Disposal Procedure
Containerization:

Place solid (Rac)-BA-1049-d5 waste and any contaminated materials (e.g., weigh boats,

pipette tips) into a designated, sturdy, leak-proof container.

If the compound is in solution, use a compatible, sealable liquid waste container. Do not

mix with other waste streams unless explicitly permitted by your EHS office.[6]

Labeling:

Clearly label the waste container with a "Hazardous Waste" tag provided by your

institution.

On the label, write the full chemical name: "(Rac)-BA-1049-d5". Do not use abbreviations.

[4]

Indicate the quantity of the waste.

Include the date of accumulation and the name of the generating researcher or lab.

Storage:

Keep the waste container sealed at all times, except when adding waste.[3][7]
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Store the sealed container in a designated satellite accumulation area within the

laboratory.

Ensure the storage area has secondary containment to capture any potential leaks.[7]

Disposal Request:

Once the container is full or has reached the storage time limit set by your institution,

arrange for pickup by your EHS department.[6]

Experimental Protocol Example: In Vitro Metabolism
Study
(Rac)-BA-1049 is a ROCK2 (Rho-associated coiled-coil containing protein kinase 2) inhibitor.[8]

[9] An experimental use of the parent compound, (R)-BA-1049, involved in vitro metabolism

studies using hepatocytes to understand its species-specific breakdown.[10] A similar protocol

could be adapted for use with (Rac)-BA-1049-d5 as a tracer.

Objective: To investigate the metabolism of a compound in cultured hepatocytes from different

species.

Methodology:[10]

Cell Culture:

Primary hepatocytes (e.g., from human, rat, mouse) are cultured according to standard

protocols.

For the experiment, 1 x 10^6 viable hepatocytes/mL are used in a buffer solution (e.g.,

KHB buffer, pH 7.4).

Compound Preparation:

A stock solution of the test article (e.g., (R)-BA-1049) is prepared in a suitable solvent like

acetonitrile at a concentration 100 times the desired final concentration.

Incubation:
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The test article is added to the hepatocyte cultures and incubated at 37°C.

Time-Point Sampling:

Aliquots are removed from the reaction at specified time points (e.g., 0, 15, 30, 60, 120

minutes).

Reaction Quenching:

The reaction in each aliquot is stopped by mixing with an equal volume of ice-cold

methanol.

Sample Processing:

The quenched samples are incubated for at least 10 minutes at -20°C to precipitate

proteins.

Samples are then centrifuged, and the supernatant is collected for analysis by methods

such as LC-MS to identify and quantify the parent compound and its metabolites.

Signaling Pathway Visualization
The parent compound, BA-1049, is a selective inhibitor of ROCK2. ROCK proteins are key

regulators of the actin cytoskeleton. Their hyperactivation is implicated in various diseases.[10]
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Caption: Simplified signaling pathway showing the inhibitory action of BA-1049 on ROCK2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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